Cas no 266-71-7 (Benzocyclooctadecene)

Benzocyclooctadecene structure
Benzocyclooctadecene structure
Product Name:Benzocyclooctadecene
CAS No:266-71-7
MF:C22H20
MW:284.394206047058
CID:1430805
PubChem ID:12319968
Update Time:2025-04-20

Benzocyclooctadecene Chemical and Physical Properties

Names and Identifiers

    • Benzocyclooctadecene
    • bicyclo[16.4.0]docosa-1,3,5,7,9,11,13,15,17,19,21-undecaene
    • 266-71-7
    • DTXSID50488293
    • (4aE,6Z,8E,10E,12Z,14E,16E,18Z,20E)-Benzo[18]annulene
    • Inchi: 1S/C22H20/c1-2-4-6-8-10-12-14-18-22-20-16-15-19-21(22)17-13-11-9-7-5-3-1/h1-20H/b2-1-,3-1+,4-2+,5-3+,6-4+,7-5-,8-6-,9-7+,10-8+,11-9+,12-10+,13-11-,14-12-,17-13+,18-14+,21-17+,22-18+
    • InChI Key: AXTHLVDCSAHGQP-ATMQHAQYSA-N
    • SMILES: C12C=CC=CC=CC=CC=CC=CC=CC=CC1=CC=CC=2 |c:5,11,t:1,3,7,9,13,15|

Computed Properties

  • Exact Mass: 284.1566
  • Monoisotopic Mass: 284.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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